3-(1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3,5-dimethyl-1H-pyrazol-4-yl)-N-(isoxazol-3-yl)propanamide

• IUPAC Name: 3-[1-(4,5-dimethyl-6-oxo-1H-pyrimidin-2-yl)-3,5-dimethylpyrazol-4-yl]-N-(1,2-oxazol-3-yl)propanamide
• InChI: InChI=1S/C17H20N6O3/c1-9-10(2)18-17(20-16(9)25)23-12(4)13(11(3)21-23)5-6-15(24)19-14-7-8-26-22-14/h7-8H,5-6H2,1-4H3,(H,18,20,25)(H,19,22,24)
• InChI Key: BMMKNACQCNDVHH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(NC1=O)N2C(=C(C(=N2)C)CCC(=O)NC3=NOC=C3)C)C
• Molecular Formula: C17H20N6O3
• Molecular Weight: 356.4 g/mol
• CAS No.: 1170409-77-4

Description

3-(1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3,5-dimethyl-1H-pyrazol-4-yl)-N-(isoxazol-3-yl)propanamide is a useful research compound. Its molecular formula is C17H20N6O3 and its molecular weight is 356.386. The purity is usually 95%.
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Scientific Research Applications

Complexes with Palladium(II) Chloride

The compound under study has been explored for its use in creating new derivatives of polyfunctional ligands like 3-(pyrazol-1-yl)propanamide (PPA). These derivatives have shown potential in forming supramolecular hydrogen-bonded chains and cyclic dimers, which are significant in the field of coordination chemistry. Such properties are particularly valuable in the development of metal complexes, like those formed with PdCl2, offering potential applications in catalysis and materials science (Palombo et al., 2019).

Synthesis of Pyrimidine Linked Pyrazole Heterocyclics

The compound has been used in the synthesis of pyrimidine-linked pyrazole heterocyclics, which show promising insecticidal and antibacterial potential. The unique structure of these synthesized compounds, confirmed through various spectroscopic methods, contributes to their biological activity, making them valuable in agricultural and pharmaceutical applications (Deohate & Palaspagar, 2020).

Antidepressant Potential

Research has identified compounds in this chemical class as potential antidepressants with reduced side effects. The specific structural activity relationships of these compounds contribute to their antidepressant efficacy, making them a subject of interest in the development of new therapeutic agents for mental health disorders (Bailey et al., 1985).

Anticancer and Anti-inflammatory Agents

The compound has been explored in the synthesis of novel pyrazolopyrimidines derivatives, demonstrating anticancer and anti-5-lipoxygenase activities. These findings are significant in the search for new treatments for cancer and inflammation-related diseases (Rahmouni et al., 2016).

Synthesis of Antimicrobial Derivatives

Derivatives of this compound have been synthesized and evaluated for their antimicrobial properties. The structural diversity and biological activity of these derivatives make them interesting candidates for developing new antimicrobial agents (Farag et al., 2009).

Antitumor Activity

The chemical has been used in synthesizing compounds with notable antitumor activity, particularly against the MCF-7 human breast adenocarcinoma cell line. This suggests its potential in the development of new chemotherapeutic agents (Abdellatif et al., 2014).